Cas no 1313712-44-5 (7-bromo-2,6-dimethyl-thieno3,2-dpyrimidin-4-ylamine)

• Product Name: 7-bromo-2,6-dimethyl-thieno3,2-dpyrimidin-4-ylamine
• CAS No: 1313712-44-5
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 1028623
• PubChem ID: 57374620
• Update Time: 2025-07-17

7-bromo-2,6-dimethyl-thieno3,2-dpyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4-amine
• 7-Bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine
• 7-Bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4-ylamine
• 1313712-44-5
• DB-369478
• G12013
• CS-0444351
• DTXSID70724928
• 7-bromo-2,6-dimethyl-thieno3,2-dpyrimidin-4-ylamine

• Inchi： 1S/C8H8BrN3S/c1-3-5(9)6-7(13-3)8(10)12-4(2)11-6/h1-2H3,(H2,10,11,12)
• InChI Key： ZDPDZMBXDAMDFZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC2C(N)=NC(C)=NC=21

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-bromo-2,6-dimethyl-thieno3,2-dpyrimidin-4-ylamine

Recent Advances in the Study of 7-bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine (CAS: 1313712-44-5)

The compound 7-bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine (CAS: 1313712-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its thienopyrimidine core, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a kinase inhibitor, particularly in the context of cancer therapy, where it has shown promising activity against specific oncogenic targets.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 7-bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine derivatives to enhance their bioavailability and target specificity. The researchers employed a combination of computational modeling and high-throughput screening to identify the most potent analogs. Their findings revealed that subtle modifications to the bromo and methyl substituents could significantly alter the compound's binding affinity to kinases such as EGFR and BRAF, which are critical in various cancer pathways.

In another groundbreaking study, a team from the University of Cambridge investigated the compound's mechanism of action at the molecular level. Using X-ray crystallography and NMR spectroscopy, they demonstrated that 7-bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine binds to the ATP-binding pocket of certain kinases, thereby inhibiting their activity. This structural insight has paved the way for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Beyond its applications in oncology, recent preclinical studies have suggested that this compound may also have potential in treating inflammatory and autoimmune diseases. A 2024 study in Nature Chemical Biology reported that 7-bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine exhibits inhibitory effects on JAK-STAT signaling pathways, which are implicated in conditions such as rheumatoid arthritis and psoriasis. These findings highlight the versatility of this compound and its derivatives in addressing a broad spectrum of diseases.

Despite these promising developments, challenges remain in the clinical translation of 7-bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ylamine. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future research. Nevertheless, the compound's unique chemical structure and biological activity make it a compelling candidate for further investigation. Ongoing studies are expected to provide deeper insights into its therapeutic potential and optimize its properties for clinical use.